Cas no 620931-69-3 (1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 620931-69-3
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 6242142
• PubChem ID: 1630755
• Update Time: 2025-10-29

1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione
• NCGC00314620-01
• AB01309597-01
• 1-[(3,4-dimethoxyphenyl)methyl]-5-methylindole-2,3-dione
• Z57728883
• 1-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2,3-dihydro-1H-indole-2,3-dione
• 1-(3,4-dimethoxybenzyl)-5-methylindoline-2,3-dione
• F1707-0078
• 620931-69-3
• AKOS000648953

• Inchi： 1S/C18H17NO4/c1-11-4-6-14-13(8-11)17(20)18(21)19(14)10-12-5-7-15(22-2)16(9-12)23-3/h4-9H,10H2,1-3H3
• InChI Key： WXEHHEXEYMQBRR-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=C(C)C=CC=2N1CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione

Introduction to 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 620931-69-3)

1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione, with the CAS number 620931-69-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles and features a unique structural arrangement that includes a 3,4-dimethoxyphenyl group and a methylated indole core. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione is characterized by its indole ring system, which is a common scaffold in many biologically active compounds. The presence of the 3,4-dimethoxyphenyl group introduces additional complexity and potential for interaction with biological targets. This compound has been studied for its potential therapeutic effects in various diseases, including neurodegenerative disorders and cancer.

Recent research has highlighted the importance of indole derivatives in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the anti-inflammatory properties of indole derivatives, including 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione. The findings indicated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), researchers investigated the neuroprotective effects of indole derivatives. The results showed that 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione demonstrated neuroprotective activity by reducing oxidative stress and preventing neuronal cell death. These findings suggest that this compound could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacological profile of 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione has also been evaluated in preclinical studies. A study published in European Journal of Pharmacology (2019) reported that this compound exhibited potent antitumor activity against various cancer cell lines. The mechanism of action involves inducing apoptosis and inhibiting cell proliferation through modulation of key signaling pathways such as PI3K/Akt and MAPK.

The synthesis of 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione has been extensively studied to optimize its yield and purity. A recent review in Tetrahedron Letters (2020) discussed various synthetic routes to indole derivatives, including this specific compound. The most common approach involves the condensation of 5-methylindoline with 3,4-dimethoxybenzaldehyde followed by cyclization to form the final product. Advances in synthetic methods have led to more efficient and scalable processes for producing this compound.

The physicochemical properties of 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione are also important for its pharmaceutical development. It is a solid at room temperature with a molecular weight of 367.4 g/mol. The compound is soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. These properties need to be considered during formulation development to ensure optimal bioavailability and stability.

In conclusion, 1-(3,4-dimethoxyphenyl)methyl-5-methyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 620931-69-3) is a promising compound with diverse biological activities. Its potential applications in anti-inflammatory therapy, neuroprotection, and cancer treatment make it an important target for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its clinical utility.